N-(tert-Butyl)hydroxylamine acetate

• IUPAC Name: acetic acid;N-tert-butylhydroxylamine
• InChI: InChI=1S/C4H11NO.C2H4O2/c1-4(2,3)5-6;1-2(3)4/h5-6H,1-3H3;1H3,(H,3,4)
• InChI Key: QGYZLVSWEOXOFT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(C)(C)NO
• Molecular Formula: C6H15NO3
• DSSTOX Substance ID: DTXSID50180008
• Molecular Weight: 149.19 g/mol
• CAS No.: 253605-31-1

Description

N-(tert-Butyl)hydroxylamine acetate (NtBuHA acetate) is a derivative of hydroxylamine that shows thioesterase-mimetic and antioxidant characteristics.

Scientific Research Applications

Synthesis of N-Hydroxylamines and Hydroxamic Acids

N-(tert-Butyl)hydroxylamine acetate has been utilized in synthesizing various hydroxylamine and hydroxamic acid derivatives. An example includes its use in synthesizing the 5-lipoxygenase inhibitor LY280810, demonstrating its role in creating bioactive compounds (Staszak & Doecke, 1994).

Reaction Studies

The compound has been involved in studies exploring reaction mechanisms, such as acetolysis and acid-catalyzed hydrolysis of N-nitrosohydroxylamines. These studies provide insight into chemical reaction pathways and the behavior of hydroxylamine derivatives under various conditions (Kano & Anselme, 1992).

Facile Synthesis Processes

This compound has been synthesized using hydroxylamine hydrochloride and di-tert-butyl dicarbonate. This process represents an improvement in safety and efficiency over previous methods, highlighting its practicality in laboratory synthesis (Staszak & Doecke, 1993).

Aminocarbonate Synthesis

Research has also explored the preparation of tert-butyl aminocarbonate by reacting hydroxylamine with di-tert-butyl dicarbonate. This compound has applications in acylating amines in both organic and aqueous solutions, demonstrating its versatility in chemical synthesis (Harris & Wilson, 1983).

Catalytic Asymmetric Synthesis

This compound has been employed as an imine surrogate in the catalytic asymmetric synthesis of α-amino esters and ketones. This application underscores its role in producing optically enriched products with high yields and enantioselectivities (Xu et al., 2020).

Protective Group Incorporation

This compound has been used in nucleophilic N- and O-functionalization reactions. It serves as a precursor to tert-butyloxy–nitroso–carbonyl derivatives, which are integral in various chemical reactions, such as the hetero-Diels–Alder reaction (Sandoval & Alaniz, 2015).

Petasis Boronic Acid–Mannich Reaction

The compound has been used in synthesizing N-hydroxy or alkoxy-α-aminocarboxylic acids via the Petasis boronic acid–Mannich reaction. This method is efficient and has broad applications in organic synthesis (Naskar et al., 2003).

Mechanism of Action

Target of Action

N-(tert-Butyl)hydroxylamine acetate (NtBuHA acetate) primarily targets thioester bonds between palmitate and protein . This interaction plays a crucial role in the regulation of protein function and localization.

Mode of Action

NtBuHA acetate operates through a hydroxylamine-mediated chemical reaction . This reaction cleaves the thioester bonds between palmitate and protein, leading to significant changes in the protein’s function and localization .

Biochemical Pathways

The cleavage of thioester bonds affects the palmitoylation of proteins . Palmitoylation is a critical post-translational modification that regulates protein trafficking and function. By influencing this process, NtBuHA acetate can modulate various biochemical pathways and their downstream effects.

Result of Action

The action of NtBuHA acetate leads to a decrease in the palmitoylation of proteins . This can affect the surface expression of certain receptors, such as AMPA receptors , and influence synaptic transmission .

Safety and Hazards

N-(tert-Butyl)hydroxylamine acetate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area. In case of skin contact, wash with plenty of soap and water. If inhaled, remove the person to fresh air.

Biochemical Analysis

Biochemical Properties

N-(tert-Butyl)hydroxylamine acetate plays a significant role in biochemical reactions, particularly in the context of spin trapping of short-lived radicals . It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been used in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones . These interactions are crucial for understanding the compound’s role in biochemical processes.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It has been shown to protect human retinal pigment epithelial cells from iron overload, which is relevant to macular degeneration . This compound influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. Its antioxidant properties play a crucial role in mitigating oxidative stress within cells.

Molecular Mechanism

The molecular mechanism of this compound involves its action as a mitochondrial antioxidant . It exerts its effects by binding to specific biomolecules, inhibiting or activating enzymes, and altering gene expression. The compound’s ability to protect cells from oxidative damage is a key aspect of its molecular mechanism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors to consider. Long-term effects on cellular function have been observed in both in vitro and in vivo studies

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Threshold effects and toxic or adverse effects at high doses have been observed . Understanding the dosage effects is crucial for determining the compound’s safety and efficacy in various applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, affecting metabolic flux and metabolite levels . These interactions are essential for understanding the compound’s role in cellular metabolism and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins . These interactions influence the compound’s localization and accumulation, which are critical for its biological activity.

Subcellular Localization

This compound is localized in specific subcellular compartments, such as mitochondria . Targeting signals and post-translational modifications direct the compound to these compartments, affecting its activity and function. Understanding its subcellular localization is important for elucidating its mechanism of action.

Customer Q & A

Q1: How is N-(tert-Butyl)hydroxylamine acetate used in the synthesis of complex molecules?

A1: this compound serves as a crucial precursor in the synthesis of nitrones, particularly those incorporating a tert-butyl group for enhanced stability or steric control. [, ] The acetate group facilitates the condensation reaction with aldehydes, leading to the formation of the C=N bond characteristic of nitrones.

Q2: What is the significance of the synthesized nitrone-based pincer ligand mentioned in the research?

A2: The research highlights the synthesis of a novel nitrone-based pincer ligand from this compound and 2,6-pyridinedicarboxaldehyde. [] This ligand exhibits exceptional capabilities in forming a stable cationic ruthenium pincer complex. The resulting complex, featuring a distorted octahedral coordination environment around the ruthenium center, demonstrates outstanding catalytic activity in transfer hydrogenation reactions. [] This discovery underscores the potential of this compound in generating highly effective catalysts for important chemical transformations.